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Compound of Interest

Compound Name: TAS4464

Cat. No.: B611165 Get Quote

For researchers and drug development professionals, the proper handling and disposal of

investigational compounds like TAS4464 are paramount to ensuring laboratory safety and

environmental compliance. While specific institutional and local regulations must always be the

ultimate guide, this document provides a framework for the safe disposal of TAS4464 based on

general laboratory best practices for chemical waste management.

TAS4464 is a potent and selective inhibitor of the NEDD8-activating enzyme (NAE), under

investigation for its antitumor activities.[1][2][3][4] As a research chemical, its disposal requires

careful consideration of its chemical properties and the potential hazards associated with it and

its solvent, typically Dimethyl Sulfoxide (DMSO).

Key Chemical Properties and Data
A clear understanding of the chemical's properties is the first step in establishing safe handling

and disposal procedures.
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Property Value

CAS Number 1848959-10-3

Molecular Formula C21H23FN6O6S

Molecular Weight 506.51 g/mol

Solubility Soluble in DMSO (100 mg/mL)

Storage Recommended long-term storage at -20°C

This data is compiled from multiple chemical supplier databases.

Experimental Protocols for Disposal
The proper disposal of TAS4464 should be approached with a multi-step protocol that

prioritizes safety and regulatory compliance. The following methodologies are based on general

guidelines for laboratory chemical waste.

Step 1: Waste Identification and Segregation
Hazardous Waste Determination: Unless explicitly determined to be non-hazardous by your

institution's Environmental Health and Safety (EHS) office, treat all TAS4464 waste as

hazardous chemical waste.[5][6][7]

Segregation: Do not mix TAS4464 waste with other waste streams unless compatibility has

been confirmed. Incompatible chemicals can react violently or produce hazardous gases.[6]

Solutions of TAS4464 in DMSO should be collected separately from aqueous waste.[8]

Keep acidic and basic waste streams separate.[6]

Step 2: Waste Collection and Storage
Container Selection: Use appropriate, leak-proof, and clearly labeled containers for waste

collection. Whenever possible, use the original container if it is in good condition.[9] Plastic

containers are often preferred for their durability.[7]
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Labeling: All waste containers must be accurately and clearly labeled with "Hazardous

Waste" and the full chemical name(s) of the contents (e.g., "TAS4464 in DMSO").[10]

Storage Location: Store waste containers in a designated and well-ventilated "Satellite

Accumulation Area" within the laboratory.[6][7] This area should be at or near the point of

waste generation.[7]

Container Management: Keep waste containers securely closed except when adding waste.

[5][6]

Step 3: Disposal of Contaminated Materials and Empty
Containers

Solid Waste: Personal protective equipment (PPE), such as gloves and lab coats, that are

contaminated with TAS4464 should be collected in a designated solid hazardous waste

container.

Empty Containers: A container that held TAS4464 should be triple-rinsed with a suitable

solvent (e.g., ethanol or methanol) before being disposed of as regular trash. The rinsate

must be collected and disposed of as hazardous waste.[5] Ensure all chemical labels are

defaced or removed from the empty container before disposal.[5]

Step 4: Final Disposal Procedures
DMSO Solutions: Solutions of TAS4464 in DMSO should be disposed of as organic solvent

waste.[8][11] Do not pour DMSO solutions down the drain.[12]

Consult EHS: Your institution's Environmental Health and Safety (EHS) department is the

primary resource for specific disposal protocols. They will arrange for the collection and

proper disposal of your hazardous waste in accordance with federal, state, and local

regulations.[7]

Visualizing the Disposal Workflow
To aid in the decision-making process for the proper disposal of TAS4464, the following

workflow diagram has been created.
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Start: TAS4464 Waste Generated

Is the waste solid or liquid?

Solid Waste (e.g., contaminated PPE)

Solid

Liquid Waste (e.g., TAS4464 in DMSO)

Liquid

Collect in a labeled hazardous solid waste container Collect in a labeled hazardous liquid waste container (organic solvent waste)

Store in designated Satellite Accumulation Area

Contact Environmental Health & Safety (EHS) for pickup

End: Proper Disposal by EHS

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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